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Compound of Interest

Compound Name:
4-[(4-Bromobenzyl)oxy]benzoic

acid

CAS No.: 62290-41-9

Cat. No.: B1277081

Get Quote

Executive Summary & Chemical Profile
Effective waste management of 4-[(4-Bromobenzyl)oxy]benzoic acid (CAS: 62290-41-9)

requires strict adherence to halogenated organic waste protocols. Unlike simple organic acids,

the presence of the aryl bromide moiety dictates specific incineration parameters to prevent the

release of corrosive hydrogen bromide (HBr) gas or persistent brominated environmental

toxins.

This guide moves beyond basic SDS compliance, offering an operational workflow designed to

protect researcher safety and ensure regulatory integrity.
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Property Specification Operational Implication

CAS Number 62290-41-9
Use for waste manifest

labeling.

Molecular Formula C₁₄H₁₁BrO₃
Halogenated content requires

segregation.

Physical State Beige/White Solid
Dust control is critical during

transfer.

Acidity (pKa) ~4.2 (Benzoic acid deriv.)
Incompatible with strong

bases/oxidizers.

Key Hazards Irritant (H315, H319, H335)
Respiratory protection required

for solid handling.

Pre-Disposal Safety Architecture
Before initiating any disposal procedure, the following safety "firewall" must be active. This

protocol is non-negotiable.

Personal Protective Equipment (PPE) Matrix
Zone Equipment Technical Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of irritant

dusts (H335) during

weighing/transfer.

Dermal Nitrile Gloves (Min 0.11mm)

Provides adequate barrier

against solid transfer; double-

glove for solutions.

Ocular Chemical Goggles

Tightly fitting goggles prevent

eye contact with fine

particulates.

Body Lab Coat (Buttoned)

Standard barrier; Tyvek

sleeves recommended for

large-scale handling.
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Waste Characterization & Segregation Logic
Core Directive: Never mix this compound with non-halogenated solvents (e.g., pure

acetone/ethanol waste). Halogenated waste streams are incinerated at higher temperatures

(>1100°C) with scrubbers to neutralize acid gases. Contaminating a non-halogenated stream

with this bromide forces the entire volume to be treated as halogenated, significantly increasing

disposal costs and environmental load.

Decision Tree: Waste Stream Classification

Start: Identify Waste Form

Is it Solid Pure Substance?

Is it in Solution?

No

Stream A: Solid Halogenated Waste
(Double Bagged)

Yes

Is it Contaminated Debris?

No

Stream B: Liquid Halogenated Waste
(Carboy)

Yes

Stream C: Solid Hazardous Debris
(Yellow Bag/Box)

Yes

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating 4-[(4-Bromobenzyl)oxy]benzoic acid waste

streams.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Surplus)
Objective: Contain dust and label for high-temperature incineration.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or the original

glass container if intact.

Transfer: Working inside a chemical fume hood, transfer the solid. Avoid generating dust.[1]

[2][3][4][5][6]

Labeling: Apply a hazardous waste label.

Constituents: "4-[(4-Bromobenzyl)oxy]benzoic acid"[7][8][9]

Hazard Checkbox: Toxic, Irritant.[3][4][6][10]

Tag:"Halogenated Organic Solid".

Secondary Containment: Place the sealed container inside a clear zip-lock bag to prevent

label corrosion or external contamination.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Objective: Prevent precipitation and ensure compatibility.

Solvent Compatibility: Ensure the carrier solvent is compatible with the halogenated waste

carboy (typically HDPE).

Safe: Dichloromethane, Chloroform, Ethyl Acetate, Alcohols.

Unsafe: Strong oxidizers (Peroxides, Nitric Acid) – Risk of reaction with the ether linkage.

pH Check: If the solution is highly acidic (pH < 2) due to the benzoic acid moiety, neutralize

slightly with dilute Sodium Bicarbonate (NaHCO₃) to pH 5-9 before adding to the main waste

carboy. This prevents gas generation in the waste drum.
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Transfer: Pour into the container marked "Halogenated Solvent Waste."

Log Entry: Record the approximate mass of the brominated compound added to the carboy

log sheet. This is vital for the disposal facility to calculate scrubber load.

Scenario C: Spill Cleanup (Immediate Response)
Objective: Isolate and recover without spreading dust.[2]

Evacuate & Ventilate: Clear the immediate area. Ensure fume hood is active.[11]

Dry Cleanup (Preferred):

Gently cover the spill with a generic absorbent pad or paper towels dampened slightly with

water (to suppress dust).

Scoop up the material using a dustpan or stiff card.

Do NOT use a brush/broom vigorously, as this aerosolizes the irritant powder.

Wet Polish: Wipe the surface with an ethanol-soaked tissue to solubilize and remove residual

traces.

Disposal: Place all cleanup materials into Stream C (Solid Hazardous Debris).

Regulatory & Compliance Context
US EPA (RCRA): While not explicitly P- or U-listed, this compound exhibits toxicity

characteristics. Under the "Mixture Rule," any mixture containing this halogenated

solvent/solid must be treated as hazardous waste.

Destruction Method: The only approved disposal method is High-Temperature Incineration

equipped with acid gas scrubbers.

Mechanism:[1][5] The compound is oxidized; the bromine atom forms HBr, which is

neutralized by a caustic scrubber (NaOH) to form NaBr (salt) and water.
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Prohibition:[1][6] Never dispose of down the drain.[11] The compound is toxic to aquatic

life (H402) and resistant to standard biodegradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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